Cas no 2228690-07-9 (2,4-dimethoxypyridin-3-yl sulfamate)

• Product Name: 2,4-dimethoxypyridin-3-yl sulfamate
• CAS No: 2228690-07-9
• MF: C₇H₁₀N₂O₅S
• MW: 234.229700565338
• CID: 6087212
• PubChem ID: 165858420
• Update Time: 2025-09-26

2,4-dimethoxypyridin-3-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxypyridin-3-yl sulfamate
• EN300-1990792
• 2228690-07-9

• Inchi： 1S/C7H10N2O5S/c1-12-5-3-4-9-7(13-2)6(5)14-15(8,10)11/h3-4H,1-2H3,(H2,8,10,11)
• InChI Key： JZCARSFKBQAXNH-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C(=NC=CC=1OC)OC

Computed Properties

• Exact Mass: 234.03104260g/mol
• Monoisotopic Mass: 234.03104260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 109Ų

Additional information on 2,4-dimethoxypyridin-3-yl sulfamate

Comprehensive Overview of 2,4-Dimethoxypyridin-3-yl Sulfamate (CAS No. 2228690-07-9): Structure, Applications, and Research Insights

2,4-Dimethoxypyridin-3-yl sulfamate (CAS No. 2228690-07-9) is a specialized sulfamate derivative with a pyridine core, attracting significant attention in pharmaceutical and agrochemical research. This compound's unique molecular structure, featuring dimethoxy substitutions at the 2- and 4-positions of the pyridine ring, enhances its reactivity and binding affinity in biological systems. Researchers are increasingly exploring its potential as a enzyme inhibitor or intermediate in drug synthesis, particularly for targeting metabolic pathways.

Recent studies highlight the compound's relevance in medicinal chemistry, where its sulfamate group acts as a key pharmacophore. The 2,4-dimethoxypyridine scaffold is known for improving bioavailability and metabolic stability, making it valuable for designing next-generation therapeutics. Notably, its application in cancer research has been discussed in peer-reviewed journals, though further clinical validation is required. The compound's CAS registry number (2228690-07-9) ensures precise identification in global chemical databases.

From a synthetic perspective, 2,4-dimethoxypyridin-3-yl sulfamate serves as a versatile building block for heterocyclic chemistry. Its electron-rich pyridine ring facilitates nucleophilic substitutions, enabling modifications for structure-activity relationship (SAR) studies. Laboratories utilize advanced techniques like NMR spectroscopy and HPLC purification to characterize this compound, ensuring high purity for research applications. The growing demand for custom synthesis of such derivatives reflects trends in fragment-based drug discovery.

Environmental and green chemistry considerations are also shaping research around this molecule. Scientists are investigating solvent-free synthesis methods for 2,4-dimethoxypyridin-3-yl sulfamate to align with sustainable chemistry principles. Computational modeling studies predict its ADMET properties, addressing industry concerns about drug-likeness early in development cycles. These approaches resonate with the pharmaceutical sector's focus on cost-effective R&D.

The compound's nomenclature often leads to search queries like "2,4-dimethoxypyridine-3-sulfamate uses" or "CAS 2228690-07-9 supplier," indicating commercial interest. Analytical challenges, such as stability under acidic conditions, are frequently discussed in technical forums. As regulatory agencies emphasize impurity profiling, robust QC protocols for this sulfamate derivative gain importance. Future research may explore its polypharmacology potential or bioconjugation applications.

In summary, 2,4-dimethoxypyridin-3-yl sulfamate represents a promising chemical entity bridging multiple disciplines. Its structural features offer opportunities for innovation in small-molecule therapeutics, while its synthetic accessibility supports scalable production. Continued investigation into its mechanistic pathways and target selectivity will determine its long-term impact across life sciences.